4-(4-bromobenzoyl)-3-hydroxy-1-(3-morpholinopropyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[(4-bromophenyl)-hydroxymethylidene]-5-(4-methylphenyl)-1-(3-morpholin-4-ylpropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H27BrN2O4/c1-17-3-5-18(6-4-17)22-21(23(29)19-7-9-20(26)10-8-19)24(30)25(31)28(22)12-2-11-27-13-15-32-16-14-27/h3-10,22,29H,2,11-16H2,1H3/b23-21+
• InChI Key: FSKQTIFUENOKDC-XTQSDGFTSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Br)O)C(=O)C(=O)N2CCCN4CCOCC4
• Isomeric SMILES: CC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Br)\O)/C(=O)C(=O)N2CCCN4CCOCC4
• Molecular Formula: C25H27BrN2O4
• Molecular Weight: 499.4 g/mol

Description

4-(4-bromobenzoyl)-3-hydroxy-1-(3-morpholinopropyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H27BrN2O4 and its molecular weight is 499.405. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticholinergic Activities

Research has identified certain bromophenol derivatives, including 1-(2,3,6-tribromo-4,5-dihydroxybenzyl)pyrrolidin-2-one and its derivatives, exhibiting potent antioxidant activities. These compounds have been tested against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes, showing inhibitory activities. Such properties suggest potential for research into neuroprotective agents or treatments for neurodegenerative diseases (Rezai et al., 2018).

Biomedical Applications

Compounds with structural features similar to 4-(4-bromobenzoyl)-3-hydroxy-1-(3-morpholinopropyl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one have been explored for various biomedical applications. For instance, a study on 3-(4-bromophenyl)-4-{3-hydroxy-6-(hydroxymethyl)-4-oxo-4H-pyran-2-ylmethyl}isoxazol-5(2H)-one demonstrated potential regulatory effects on inflammatory diseases. This suggests a broader research interest in the anti-inflammatory properties of similar compounds (Ryzhkova et al., 2020).

Antitumor Agents

Benzopyranylamine compounds derived from pyrrolidine, morpholine, and piperidine have shown activity against human breast, CNS, and colon cancer cell lines. The in vitro activities of these compounds, particularly those containing a 3,4,5-trimethoxyphenyl ring, underscore the potential for research into novel antitumor agents (Jurd, 1996).

Glycolic Acid Oxidase Inhibitors

A study on 4-substituted 3-hydroxy-1H-pyrrole-2,5-dione derivatives as inhibitors of glycolic acid oxidase (GAO) indicated that compounds with large lipophilic 4-substituents are potent, competitive inhibitors. These findings highlight the potential for research into treatments for conditions related to GAO activity, such as hyperoxaluria (Rooney et al., 1983).